Cas no 12131-44-1 (Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium)

Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium structure
12131-44-1 structure
Product Name:Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium
CAS No:12131-44-1
MF:C18H18Cl2Pd2
MW:518.081519603729
MDL:MFCD16621470
CID:820534
PubChem ID:172089018
Update Time:2025-04-19

Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium Chemical and Physical Properties

Names and Identifiers

    • Di-μ-chlorobis[(1,2,3-η)-1-phenyl-2-propenyl]dipalladium(Ⅱ)
    • Palladium(II)(pi-cinnamyl) Chloride Dimer
    • Di-μ-chlorobis[(1,2,3-η)-1-phenyl-2-propenyl]dipalladium(II)
    • Di-μ-chlorobis[(1,2,3-η)-1-phenyl-2-propen-1-yl]dipalladium
    • Palladium(II)(ƞ-cinnamyl) Chloride Dimer
    • Palladium(II)(π-cinnamyl) Chloride Dimer
    • [(η3-cinnamyl)Pd(μ-Cl)]2
    • CHLOROCINNAMYLPALLADIUM(II) - DIMER
    • Cinnamylpalladium chloride dimer
    • DI-CHLOROBIS[(1,2,3-)-1-PHENYL-2-PROPENYL]DIPALLADIUM(II)
    • PalladiuM(π-cinnaMyl) chloride diMer
    • Di-
    • C)-1-phenyl-2-propen-1-yl]dipalladium
    • dipalladium(2+) bis(1-phenylprop-2-en-1-ide) dichloride
    • Di-chlorobis[(1,2,3-)-1-phenyl-2-propenyl]dipalladium(II), 98per cent
    • palladium(2+);prop-2-enylbenzene;dichloride
    • 12131-44-1
    • DIPALLADIUM(2+) BIS((2E)-3-PHENYLPROP-2-EN-1-IDE) DICHLORIDE
    • C)-1-phenyl-2-propenyl]dipalladium(II)
    • I-chlorobis[(1,2,3-
    • PALLADIUM(PI-CINNAMYL) CHLORIDE DIMER
    • Bis[cinnamyl palladium(II) chloride]
    • Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium
    • MDL: MFCD16621470
    • Inchi: 1S/2C9H9.2ClH.2Pd/c2*1-2-6-9-7-4-3-5-8-9;;;;/h2*2-8H,1H2;2*1H;;/q2*-1;;;2*+2/p-2
    • InChI Key: PHDNDSSMEIRHSI-UHFFFAOYSA-L
    • SMILES: [Pd+2].[Pd+2].[Cl-].[Cl-].C1([CH-]C=C)C=CC=CC=1.C1([CH-]C=C)C=CC=CC=1

Computed Properties

  • Exact Mass: 507.82300
  • Monoisotopic Mass: 515.88552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 78
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 218-220 °C
  • Boiling Point: No data available
  • PSA: 0.00000
  • LogP: 5.09740
  • Sensitiveness: air sensitive

Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium Security Information

Di-μ-chlorobis(1,2,3-η)-1-phenyl-2-propen-1-yldipalladium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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